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Compound of Interest

Compound Name: Ferene triazine

CAS No.: 90358-65-9

Cat. No.: B1219190

Get Quote

For Immediate Release

This technical guide provides an in-depth exploration of Ferene triazine, a key chromogenic

reagent in analytical chemistry. Tailored for researchers, scientists, and professionals in drug

development, this document details the compound's fundamental properties, its mechanism of

action in iron determination, and a practical protocol for its application.

Core Compound Identification
Ferene triazine, systematically named 3-(2-pyridyl)-5,6-bis(2-furyl)-1,2,4-triazine, is a highly

effective chelating agent.[1][2] Its utility is primarily centered on the sensitive colorimetric

determination of iron.
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Property Value Source

CAS Number 90358-65-9 [1][3][4]

Molecular Formula C₁₆H₁₀N₄O₂ [1][3]

Molecular Weight 290.28 g/mol [1]

Appearance Yellow crystals [1]

Melting Point 154-156°C [1]

It is critical to distinguish Ferene triazine from its sulfonated derivative, often referred to as

"Ferene" or "Ferene S" (CAS No. 79551-14-7).[5][6][7][8] The sulfonation enhances water

solubility, making the derivative suitable for different analytical applications, whereas Ferene
triazine is more soluble in ethanol and ethanol-water mixtures.[1]

Mechanism of Iron Chelation and Detection
The functionality of Ferene triazine in iron detection lies in its "ferroin" functional group, which

readily complexes with iron(II) ions.[1] The underlying principle of the assay involves the

reduction of any present iron(III) to iron(II), which then reacts with Ferene triazine to form a

stable, intensely colored complex.

The reaction proceeds as follows:

Dissociation: In an acidic medium, iron bound to transport proteins like transferrin is

released.[9][10]

Reduction: A reducing agent, such as ascorbic acid, is introduced to convert ferric ions (Fe³⁺)

to ferrous ions (Fe²⁺).[9][10]

Complexation: Ferene triazine acts as a bidentate ligand, with three molecules coordinating

with one ferrous ion to form a tris[3-(2-pyridyl)-5,6-bis(2-furyl)-1,2,4-triazine]iron(II) complex.

[2][11] This complex exhibits a strong blue color.

The intensity of the resulting color is directly proportional to the concentration of iron in the

sample and can be quantified spectrophotometrically. The sulfonated version of Ferene forms a
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complex with an absorption maximum (λmax) at 593 nm, with a high molar absorptivity (εmax)

of 34,000 L·cm⁻¹·mol⁻¹.[2][5]

Sample Preparation

Assay Reaction

Fe³⁺-Transferrin

Free Fe³⁺

Acidic Medium

Reduced Fe²⁺

Reduction

Fe²⁺

[Fe(Ferene)₃]²⁺
(Blue Complex)

Ascorbic Acid

Ferene Triazine

Spectrophotometric
Measurement (593 nm)

Click to download full resolution via product page

Caption: Mechanism of Ferene Triazine-based iron detection.

Experimental Protocol: Spectrophotometric
Determination of Iron
This protocol outlines the steps for determining iron concentration in a serum sample. The

methodology is designed to be self-validating, ensuring accurate and reproducible results.

Materials:
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Ferene triazine solution (in ethanol)

Ascorbic acid solution (reducing agent)

Acetate buffer (pH 4.5)

Iron standard solution

Thiourea solution (to mask copper interference)[2][9][10]

Spectrophotometer

Procedure:

Reagent Preparation:

Prepare a working chromogen reagent by mixing the Ferene triazine solution with the

acetate buffer.

Prepare a reducing solution containing ascorbic acid and thiourea in the acetate buffer.

Sample and Standard Preparation:

Allow all reagents and samples to reach room temperature.

Prepare a series of iron standards of known concentrations.

Prepare a blank sample using deionized water instead of the iron-containing sample.

Assay Execution:

To a microplate well or cuvette, add the sample or standard.

Add the reducing solution and mix gently. Incubate for at least 3 minutes to ensure

complete reduction of Fe³⁺ to Fe²⁺.

Add the working chromogen reagent and mix.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1219190/docs?utm_src=pdf-body#ferene-triazine-a-comprehensive-technical-guide-for-researchers
https://pubmed.ncbi.nlm.nih.gov/6499160/
https://www.biolabo.fr/pdfs/noticesE/biochimieE/AT-92108.pdf
https://www.biolabo.fr/pdfs/noticesE/biochimieE/K1108-K2108-K4108_EN.pdf
https://www.benchchem.com/product/b1219190/docs?utm_src=pdf-body#ferene-triazine-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the color to develop for at least 5 minutes at room temperature. The color is stable

for up to one hour.[9]

Measurement and Analysis:

Measure the absorbance of the standards and samples at the wavelength of maximum

absorption (around 593 nm for the sulfonated version, which should be verified for Ferene
triazine) against the reagent blank.[5]

Construct a calibration curve by plotting the absorbance of the standards against their

known concentrations.

Determine the iron concentration in the samples by interpolating their absorbance values

on the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219190/docs#ferene-triazine-a-comprehensive-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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